4-fluoro-N-(2-{[6-(methoxymethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[[6-(methoxymethyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C17H19FN6O2/c1-24-16-13(9-21-24)15(22-14(23-16)10-26-2)19-7-8-20-17(25)11-3-5-12(18)6-4-11/h3-6,9H,7-8,10H2,1-2H3,(H,20,25)(H,19,22,23)
• InChI Key: IZFUFDMDXWGBGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)NCCNC(=O)C3=CC=C(C=C3)F)COC
• Molecular Formula: C17H19FN6O2
• Molecular Weight: 358.4 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a class of compounds known for their diverse biological potential. They have been studied for their potential as kinase inhibitors, which makes them of interest in the development of cancer treatments.

Mechanism of Action

If this compound acts as a kinase inhibitor, like other pyrazolo[3,4-d]pyrimidines, it would work by binding to the active site of kinases, preventing them from phosphorylating other proteins and thus inhibiting cell growth and proliferation.

Future Directions

Given the interest in pyrazolo[3,4-d]pyrimidines as potential kinase inhibitors, future research could explore the biological activity of this compound, particularly its potential as a cancer treatment.